Cas no 2228592-71-8 (tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate)

Tert-butyl N-{3-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate is a specialized carbamate-protected intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a difluorocyclopropyl group and a tert-butoxycarbonyl (Boc)-protected amine, offering stability and controlled reactivity for further functionalization. The difluorocyclopropyl moiety enhances metabolic stability and lipophilicity, making it valuable in drug design. The Boc group facilitates selective deprotection under mild acidic conditions, enabling efficient downstream modifications. This compound is particularly useful in the development of bioactive molecules, where precise control over amine reactivity is critical. Its well-defined synthetic pathway and robust stability make it a reliable building block for medicinal chemistry applications.
tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate structure
2228592-71-8 structure
Product Name:tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate
CAS No:2228592-71-8
MF:C16H22F2N2O3
MW:328.354291439056
CID:5825720
PubChem ID:165659143
Update Time:2025-11-06

tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate
    • 2228592-71-8
    • tert-butyl N-{3-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-methoxyphenyl}carbamate
    • EN300-1887741
    • Inchi: 1S/C16H22F2N2O3/c1-14(2,3)23-13(21)20-10-5-6-12(22-4)11(7-10)15(9-19)8-16(15,17)18/h5-7H,8-9,19H2,1-4H3,(H,20,21)
    • InChI Key: VLHKSHUMIQELCW-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1C=C(C=CC=1OC)NC(=O)OC(C)(C)C)CN)F

Computed Properties

  • Exact Mass: 328.15984889g/mol
  • Monoisotopic Mass: 328.15984889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 73.6Ų

tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate (CAS No. 2228592-71-8)

The compound tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate (CAS No. 2228592-71-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluorocyclopropyl moiety and a methoxyphenyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound's carbamate functionality further adds to its versatility, enabling its use in protecting amine groups during multi-step synthetic processes.

From an industrial perspective, CAS No. 2228592-71-8 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring eco-friendly routes to synthesize such intermediates. The compound's tert-butyl group, for instance, can be cleaved under mild conditions, minimizing the need for harsh reagents. This aspect resonates with the broader push toward environmentally friendly chemical manufacturing.

Another hot topic linked to this compound is its role in precision medicine. The difluorocyclopropyl scaffold is a key structural motif in several investigational drugs targeting rare diseases. As personalized therapies gain traction, the importance of high-purity intermediates like tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate cannot be overstated. Analytical techniques such as HPLC and NMR are critical for ensuring the compound meets stringent quality standards required for clinical applications.

In the realm of agrochemicals, this compound's derivatives have shown promise as potential pesticide candidates. The methoxyphenyl group, in particular, contributes to the molecule's ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. This dual benefit aligns with the agricultural sector's need for safer, more effective crop protection solutions.

For researchers working with CAS No. 2228592-71-8, understanding its stability under various conditions is paramount. Studies indicate that the compound is relatively stable at room temperature but may degrade under prolonged exposure to light or moisture. Proper storage in amber glass containers with desiccants is recommended to preserve its integrity. Such practical insights are frequently sought after in online forums and scientific databases.

The synthesis of tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate typically involves multi-step reactions, including cyclopropanation and carbamate formation. Recent advancements in flow chemistry have enabled more efficient production of such complex molecules, reducing reaction times and improving yields. These innovations are particularly relevant to contract manufacturing organizations (CMOs) looking to scale up production while maintaining cost-effectiveness.

From a commercial standpoint, the global market for pharmaceutical intermediates like this compound is projected to grow steadily, driven by increasing R&D investments in the life sciences sector. Suppliers often highlight its high purity grade (>98%) as a key selling point, catering to the stringent requirements of regulatory agencies. Pricing trends and supply chain dynamics for such niche chemicals are common discussion points among procurement specialists.

In conclusion, tert-butyl N-{3-1-(aminomethyl)-2,2-difluorocyclopropyl-4-methoxyphenyl}carbamate represents a fascinating case study at the intersection of medicinal chemistry, process optimization, and sustainable manufacturing. Its structural complexity and diverse applications make it a subject of ongoing research across multiple disciplines. As scientific understanding of fluorinated compounds deepens, the importance of such specialized intermediates is likely to grow even further.

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